3-ethynylthiophene-2-carbaldehyde
Overview
Description
3-Ethynylthiophene-2-carbaldehyde is a chemical compound with the molecular formula C7H4OS . It has a molecular weight of 136.17 . It is used for research and development purposes .
Synthesis Analysis
The synthesis of thiophene derivatives, including 3-ethynylthiophene-2-carbaldehyde, often involves heterocyclization of various substrates . The Gewald reaction, a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, is one of the typical methods used to produce aminothiophene derivatives .Molecular Structure Analysis
The molecular structure of 3-ethynylthiophene-2-carbaldehyde consists of seven carbon atoms, four hydrogen atoms, and one sulfur atom .properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-ethynylthiophene-2-carbaldehyde can be achieved through a multi-step process involving the conversion of commercially available starting materials into the desired product.", "Starting Materials": [ "2-bromo-3-ethynylthiophene", "2-bromoacetaldehyde dimethyl acetal", "Sodium hydride", "Acetic acid", "Methanol", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Deprotonation of 2-bromo-3-ethynylthiophene with sodium hydride in dry diethyl ether to form the corresponding lithium acetylide.", "Step 2: Addition of 2-bromoacetaldehyde dimethyl acetal to the reaction mixture and stirring at room temperature for several hours to allow for the formation of the desired alkyne.", "Step 3: Quenching the reaction with acetic acid and workup with methanol to isolate the crude product.", "Step 4: Purification of the crude product by column chromatography using a mixture of methanol and diethyl ether as the eluent.", "Step 5: Final purification of the product by recrystallization from water to obtain the desired 3-ethynylthiophene-2-carbaldehyde." ] } | |
CAS RN |
221103-69-1 |
Product Name |
3-ethynylthiophene-2-carbaldehyde |
Molecular Formula |
C7H4OS |
Molecular Weight |
136.2 |
Purity |
95 |
Origin of Product |
United States |
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